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Compound of Interest

5-Amino-3-methyl-isothiazole-4-
Compound Name:
carbonitrile

Cat. No.: B1270446

An In-depth Technical Guide to the Safe Handling of 5-Amino-3-methyl-isothiazole-4-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Amino-3-methyl-
isothiazole-4-carbonitrile, a key intermediate in the synthesis of pharmaceuticals and
agrochemicals. Adherence to these guidelines is critical to ensure the safety of laboratory
personnel and the integrity of research.

Chemical Identification and Physical Properties

5-Amino-3-methyl-isothiazole-4-carbonitrile is an off-white to light yellow solid.[1] Key
identifying and physical data are summarized below.
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Property Value

CAS Number 41808-35-9[2][3]

Molecular Formula CsHsNsS[2][3]

Molecular Weight 139.18 g/mol [1][2]

Melting Point 202 °C[1][2]1[3]

Boiling Point 198.6 + 40.0 °C at 760 mmHg[2][3]
Density 1.4 +0.1 g/cm3[2][3]

Flash Point 73.9 £ 27.3 °C[2][3]

Hazard Identification and GHS Classification

This compound is classified as harmful and an irritant. The GHS classification is summarized in
the table below.

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral 4
[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[2][3]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2][3]
] o H315: Causes skin irritation[2]
Skin Irritation 2
[3]
o H319: Causes serious eye
Eye Irritation 2 o
irritation[2][3]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[2][3]

GHS Pictogram:
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walt text

Signal Word: Warning[2][3]

Handling and Storage Protocols

Proper handling and storage are paramount to minimize exposure risk.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended.
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Recommended Personal Protective Equipment

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Compatible chemical-resistant gloves)

Body Protection
(Lab coat, long-sleeved clothing)

Respiratory Protection
(Use in a well-ventilated area or with a respirator)

Exposure Event

Routes of Exposure and First Aid
m

Rinse cautiously with water for several minutes.
IRemove contact lenses, if present and easy to do. Continue rinsing.|

Take off contaminated clothing and wash it before reuse.
Wash with plenty of water.
If skin irritation occurs, get medical help.

Rinse mouth.
Get medical help.

Remove to fresh air and keep comfortable for breathing.
Get medical help if you feel unwell.

W Evacuate unnecessary personnel ‘*)‘ Ensure adequate ventilation }—>‘ Wear appropriate PPE }—>‘ Contain the spil }—){ Clean up spill with inert absorbent material H DSP“?S&‘)’:SIS;; ina sealed container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 5-Amino-3-methyl-
isothiazole-4-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270446#safety-and-handling-precautions-for-5-
amino-3-methyl-isothiazole-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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